![molecular formula C17H18O B3010316 4'-Tert-butylbiphenyl-4-carbaldehyde CAS No. 221018-01-5](/img/structure/B3010316.png)
4'-Tert-butylbiphenyl-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4'-Tert-butylbiphenyl-4-carbaldehyde is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the biphenyl family, which is known for its diverse range of biological and chemical properties. In
Scientific Research Applications
1. NMR Studies and Conformation Analysis
4'-Tert-butylbiphenyl-4-carbaldehyde has been studied using NMR (Nuclear Magnetic Resonance) methods. In one study, researchers explored the conformations of related compounds, highlighting the role of rotamers resulting from nitrogen–carbonyl bond rotation. This research contributes to understanding the structural behavior of similar chemical entities in various environments (Syakaev et al., 2006).
2. Application in Organic Optoelectronic Devices
Another application of compounds similar to this compound is in the field of organic optoelectronics. Research has been conducted on derivatives of this compound, indicating their potential as candidates for use in organic light-emitting devices (OLEDs) and for studying the fluorescent structure-property relationship of alkynyl-functionalized derivatives (Hu et al., 2013).
3. Use in Crystallography
In crystallography, this compound derivatives have been synthesized and analyzed. One study focused on the crystal structure of a related compound, providing insights into its geometric and electronic structure (Sonar et al., 2006).
4. Synthesis and Thermolysis Studies
Research on the synthesis and thermolysis of related carbaldehydes has been conducted, offering insights into the stability and reactivity of these compounds. This research is essential for understanding the chemical behavior of this compound in various reactions (L'abbé et al., 1993).
5. Microwave-Assisted Synthesis
Studies have also explored microwave-assisted synthesis methods involving compounds similar to this compound. These methods can lead to high-yielding preparations and novel chemical structures, contributing to the advancement of synthetic organic chemistry (Čikotienė et al., 2009).
6. Building Blocks in Stereocontrolled Synthesis
This compound and its derivatives serve as valuable building blocks in stereocontrolled synthesis. They have been used to prepare biologically interesting substances like amino acids and alkaloids, showcasing their versatility in synthetic organic chemistry (Alcaide & Almendros, 2002).
properties
IUPAC Name |
4-(4-tert-butylphenyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O/c1-17(2,3)16-10-8-15(9-11-16)14-6-4-13(12-18)5-7-14/h4-12H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHHXWGURHVEIFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=CC=C(C=C2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.